methyl 4-methyl-N-{2,2,2-trichloro-1-[(4-morpholinylcarbonothioyl)amino]ethyl}benzenecarboximidoate

• IUPAC Name: methyl (1Z)-4-methyl-N-[2,2,2-trichloro-1-(morpholine-4-carbothioylamino)ethyl]benzenecarboximidate
• InChI: InChI=1S/C16H20Cl3N3O2S/c1-11-3-5-12(6-4-11)13(23-2)20-14(16(17,18)19)21-15(25)22-7-9-24-10-8-22/h3-6,14H,7-10H2,1-2H3,(H,21,25)/b20-13-
• InChI Key: QCAJLKRPTWUPCQ-MOSHPQCFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NC(C(Cl)(Cl)Cl)NC(=S)N2CCOCC2)OC
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/C(C(Cl)(Cl)Cl)NC(=S)N2CCOCC2)/OC
• Molecular Formula: C16H20Cl3N3O2S
• Molecular Weight: 424.8 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The choice of reactions depends on the functional groups present in the starting materials and the desired product.

Molecular Structure Analysis

The molecular structure of an organic compound can be determined using various spectroscopic techniques, such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions of an organic compound are largely determined by its functional groups. These reactions can be studied in the laboratory using various techniques, such as NMR, mass spectrometry, and chromatography.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound, such as its melting point, boiling point, solubility, and reactivity, can be determined using various laboratory techniques.

Mechanism of Action

The mechanism of action of an organic compound, particularly if it is a drug, refers to how it interacts with biological systems to produce its effects. This is typically studied using a combination of biochemical and pharmacological techniques.

Safety and Hazards

The safety and hazards associated with an organic compound depend on its physical and chemical properties. Material safety data sheets (MSDS) provide information on handling, storage, and disposal of the compound.

Future Directions

The future directions for research on an organic compound could involve developing new synthetic routes, studying new reactions, investigating its mechanism of action in more detail, or exploring new applications.